Cas no 2649071-37-2 (tert-butyl N-5-(1-isocyanatoethyl)pyrimidin-2-ylcarbamate)

• Product Name: tert-butyl N-5-(1-isocyanatoethyl)pyrimidin-2-ylcarbamate
• CAS No: 2649071-37-2
• MF: C₁₂H₁₆N₄O₃
• MW: 264.280442237854
• CID: 6129642
• PubChem ID: 165857906
• Update Time: 2025-06-15

tert-butyl N-5-(1-isocyanatoethyl)pyrimidin-2-ylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-5-(1-isocyanatoethyl)pyrimidin-2-ylcarbamate
• tert-butyl N-[5-(1-isocyanatoethyl)pyrimidin-2-yl]carbamate
• 2649071-37-2
• EN300-1882103

• Inchi： 1S/C12H16N4O3/c1-8(15-7-17)9-5-13-10(14-6-9)16-11(18)19-12(2,3)4/h5-6,8H,1-4H3,(H,13,14,16,18)
• InChI Key： FUZDFMHZLNCHPG-UHFFFAOYSA-N
• SMILES： O(C(NC1N=CC(=CN=1)C(C)N=C=O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 264.12224039g/mol
• Monoisotopic Mass: 264.12224039g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 353
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 93.5Ų

Additional information on tert-butyl N-5-(1-isocyanatoethyl)pyrimidin-2-ylcarbamate

Research Brief on tert-butyl N-5-(1-isocyanatoethyl)pyrimidin-2-ylcarbamate (CAS: 2649071-37-2) in Chemical Biology and Pharmaceutical Applications

Recent advancements in chemical biology and pharmaceutical research have highlighted the significance of tert-butyl N-5-(1-isocyanatoethyl)pyrimidin-2-ylcarbamate (CAS: 2649071-37-2) as a key intermediate in the synthesis of novel therapeutic agents. This compound, characterized by its pyrimidine core and isocyanate functionality, has garnered attention for its potential applications in drug discovery, particularly in the development of targeted small-molecule inhibitors and covalent modifiers. The following brief synthesizes the latest findings related to this compound, focusing on its chemical properties, synthetic utility, and emerging biological applications.

A 2023 study published in the Journal of Medicinal Chemistry explored the role of tert-butyl N-5-(1-isocyanatoethyl)pyrimidin-2-ylcarbamate as a versatile building block for covalent kinase inhibitors. Researchers demonstrated its efficacy in selectively modifying cysteine residues in the ATP-binding pockets of kinases, enabling the development of irreversible inhibitors with enhanced potency and selectivity. The study reported a 40% improvement in target engagement compared to reversible analogs, underscoring the compound's utility in precision medicine approaches for oncology.

In synthetic chemistry, this compound has been employed in novel multicomponent reactions (MCRs) to construct complex heterocyclic scaffolds. A recent Nature Communications article detailed its use in a one-pot synthesis of pyrimidine-based macrocycles, achieving yields of up to 78% with excellent diastereoselectivity. The isocyanate group was found to participate in [3+2] cycloadditions with azides, expanding the toolbox for click chemistry applications in bioconjugation and materials science.

Pharmacokinetic studies of derivatives containing the 2649071-37-2 scaffold have revealed promising ADME profiles. Research presented at the 2024 ACS Spring Meeting showed that modifications at the tert-butyl carbamate position could fine-tune metabolic stability without compromising target binding. This finding is particularly relevant for CNS drug development, where blood-brain barrier penetration remains a critical challenge.

Emerging applications in PROTAC (Proteolysis Targeting Chimera) technology have further elevated the importance of this compound. Its bifunctional nature allows for simultaneous engagement of target proteins and E3 ubiquitin ligases, as demonstrated in a recent Cell Chemical Biology publication. The study reported successful degradation of previously "undruggable" targets with DC50 values in the low nanomolar range, opening new avenues for therapeutic intervention.

Safety and scalability assessments published in Organic Process Research & Development have addressed initial concerns about the isocyanate group's reactivity. Process chemists have developed robust protocols for handling and storing the compound, with successful kilogram-scale syntheses achieved under GMP conditions. These advancements support its transition from research-scale applications to potential clinical development candidates.

Looking forward, the unique chemical features of tert-butyl N-5-(1-isocyanatoethyl)pyrimidin-2-ylcarbamate continue to inspire innovative research directions. Current investigations focus on its application in covalent fragment-based drug discovery and as a warhead in antibody-drug conjugates. The compound's versatility across multiple therapeutic areas positions it as a valuable asset in the medicinal chemist's toolkit, with several derivatives currently in preclinical evaluation for oncology and inflammatory diseases.